Cas no 824936-75-6 (Methanesulfonamide, N-[4-(1-aminoethyl)-2-fluorophenyl]-)

• Product Name: Methanesulfonamide, N-[4-(1-aminoethyl)-2-fluorophenyl]-
• CAS No: 824936-75-6
• MF: C₉H₁₃FN₂O₂S
• MW: 232.275124311447
• CID: 690451
• PubChem ID: 21097518
• Update Time: 2025-04-19

Methanesulfonamide, N-[4-(1-aminoethyl)-2-fluorophenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[4-(1-aminoethyl)-2-fluorophenyl]-
• N-[4-(1-aminoethyl)-2-fluorophenyl]methanesulfonamide
• SCHEMBL955200
• 824936-75-6
• DTXSID10610730
• FFEJAIKFCIJXDI-UHFFFAOYSA-N
• 1-[3-Fluoro-4-(methylsulfonylamino)phenyl]ethyl amine

• Inchi： 1S/C9H13FN2O2S/c1-6(11)7-3-4-9(8(10)5-7)12-15(2,13)14/h3-6,12H,11H2,1-2H3
• InChI Key： FFEJAIKFCIJXDI-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1F)C(C)N)(=O)=O

Computed Properties

• Exact Mass: 232.06817700g/mol
• Monoisotopic Mass: 232.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.6Ų